N-(6-isopropylbenzo[d]thiazol-2-yl)-4-nitrobenzamide

• IUPAC Name: 4-nitro-N-(6-propan-2-yl-1,3-benzothiazol-2-yl)benzamide
• InChI: InChI=1S/C17H15N3O3S/c1-10(2)12-5-8-14-15(9-12)24-17(18-14)19-16(21)11-3-6-13(7-4-11)20(22)23/h3-10H,1-2H3,(H,18,19,21)
• InChI Key: SCUQUBXYNZSCTM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C=C1)N=C(S2)NC(=O)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C17H15N3O3S
• Molecular Weight: 341.4 g/mol

Description

“N-(6-isopropylbenzo[d]thiazol-2-yl)-4-nitrobenzamide” is a compound that contains a benzothiazole ring, which is a system containing a benzene ring fused to a thiazole ring. It also has an isopropyl group attached to the benzothiazole ring, a nitro group, and a benzamide group. Benzothiazoles are known for their diverse biological activities.

Synthesis Analysis

While the specific synthesis for this compound isn’t available, benzothiazole derivatives can be synthesized through various methods, including C-C coupling methodology in the presence of a palladium catalyst.

Molecular Structure Analysis

The molecular structure of this compound would be characterized by the presence of a benzothiazole ring, an isopropyl group, a nitro group, and a benzamide group. The exact structure would need to be confirmed using techniques such as IR spectroscopy, NMR spectroscopy, and mass spectrometry.

Chemical Reactions Analysis

Benzothiazole derivatives have been found to exhibit various biological activities, including antioxidant, antibacterial, and urease inhibition activities. The specific reactions that “N-(6-isopropylbenzo[d]thiazol-2-yl)-4-nitrobenzamide” would undergo would depend on the conditions and reagents present.

Scientific Research Applications

Antitumor and Cytotoxic Activity

Thiazoles exhibit antitumor and cytotoxic properties. For instance, Gulsory and Guzeldemirci synthesized a series of [6-(4-bromophenyl)imidazo[2,1-b]thiazol-3-yl]acetic acid arylidenehydrazides and reported their cytotoxicity activity on three human tumor cell lines. .

COX-1 Inhibition

Although the compound’s COX-1 inhibitory activity is weak compared to selective COX-1 inhibitors, it’s worth noting that it shows some inhibitory effects. .

Antibacterial Activity

Emergent antibacterial activity has been observed for thiazole derivatives. .

Antifungal Properties

Narayana et al. synthesized a series of 5-(2-substituted–1,3-thiazol-5-yl)-2-alkoxybenzamides and 5-(2-N-(substituted aryl)-1,3-thiazol-5-yl)-2-alkoxy benzamides. These compounds were screened for their antifungal activity. .

Mechanism of Action

Target of Action

N-(6-isopropylbenzo[d]thiazol-2-yl)-4-nitrobenzamide, also known as 4-nitro-N-[6-(propan-2-yl)-1,3-benzothiazol-2-yl]benzamide, is a compound that has been synthesized and evaluated for its potential biological activities . .

Mode of Action

It’s worth noting that benzothiazole derivatives have been reported to exhibit anti-inflammatory and analgesic activities . These activities are often mediated through the inhibition of cyclooxygenase (COX) enzymes, which play a crucial role in the biosynthesis of prostaglandins .

Biochemical Pathways

Benzothiazole derivatives have been associated with the inhibition of the cyclooxygenase pathway . This pathway is responsible for the conversion of arachidonic acid into prostaglandins and leukotrienes, which are lipid compounds involved in inflammation and pain .

Result of Action

Benzothiazole derivatives have been reported to exhibit anti-inflammatory and analgesic activities . These effects are often associated with the inhibition of cyclooxygenase enzymes and the subsequent reduction in prostaglandin synthesis .

Future Directions

Future research could involve synthesizing “N-(6-isopropylbenzo[d]thiazol-2-yl)-4-nitrobenzamide” and studying its properties and biological activities. Given the known activities of similar compounds, it could be of interest in medicinal chemistry.